Cas no 1179361-64-8 (5-Ethylpicolinimidamide hydrochloride)

• Product Name: 5-Ethylpicolinimidamide hydrochloride
• CAS No: 1179361-64-8
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD12755548
• CID: 1030866
• PubChem ID: 53484937
• Update Time: 2025-10-31

5-Ethylpicolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Ethylpicolinimidamide hydrochloride
• 5-ethylpyridine-2-carboximidamide,hydrochloride
• DTXSID30704286
• 5-Ethylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• 5-Ethylpicolinimidamidehydrochloride
• 1179361-64-8
• DB-358983
• AKOS015846774
• 5-ETHYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE

• MDL： MFCD12755548
• Inchi： 1S/C8H11N3.ClH/c1-2-6-3-4-7(8(9)10)11-5-6;/h3-5H,2H2,1H3,(H3,9,10);1H
• InChI Key： BBLYRFZAQVVKEO-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=C(C=1)CC

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on 5-Ethylpicolinimidamide hydrochloride

Introduction to 5-Ethylpicolinimidamide hydrochloride (CAS No. 1179361-64-8)

5-Ethylpicolinimidamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1179361-64-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidamide class, characterized by its imidazole ring substituted with an ethyl group and a picolinic acid moiety. The hydrochloride salt form enhances its solubility in aqueous systems, making it a versatile intermediate in drug development and biochemical research.

The structural framework of 5-Ethylpicolinimidamide hydrochloride imparts unique chemical properties that make it valuable in medicinal chemistry. The presence of both the imidazole and picolinic acid functionalities allows for diverse interactions with biological targets, including enzymes and receptors. These interactions are pivotal in modulating physiological pathways, making the compound a promising candidate for therapeutic applications.

In recent years, there has been growing interest in 5-Ethylpicolinimidamide hydrochloride due to its potential role in the development of novel pharmaceutical agents. Research has highlighted its utility as a precursor in synthesizing more complex molecules with enhanced pharmacological activity. For instance, studies have demonstrated its incorporation into kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-Ethylpicolinimidamide hydrochloride is its ability to serve as a scaffold for structure-activity relationship (SAR) studies. By modifying its core structure, researchers can explore how subtle changes affect biological activity. This approach has been instrumental in optimizing drug candidates for better efficacy and reduced toxicity. The compound’s versatility allows chemists to append various functional groups, enabling the design of molecules with tailored properties.

The synthesis of 5-Ethylpicolinimidamide hydrochloride involves multi-step organic reactions, typically starting from readily available precursors such as ethyl acetoacetate and picolinic acid derivatives. The process often includes condensation reactions followed by cyclization to form the imidazole ring. The final step involves salt formation with hydrochloric acid to improve stability and solubility. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have further refined the production process, ensuring high yields and purity.

From a biochemical perspective, 5-Ethylpicolinimidamide hydrochloride exhibits interesting binding characteristics with biological targets. Its imidazole ring can engage with metal ions, which is crucial for enzymes like cytochrome P450 monooxygenases. Additionally, the picolinic acid moiety interacts with nitrogen-rich binding pockets in proteins, influencing enzyme kinetics and substrate specificity. These interactions have been leveraged in designing drugs that selectively inhibit pathogenic enzymes without affecting normal cellular processes.

Recent advancements in computational chemistry have accelerated the discovery of new applications for 5-Ethylpicolinimidamide hydrochloride. Molecular docking simulations and quantum mechanical calculations allow researchers to predict how this compound might bind to specific targets. These predictions are validated through experimental studies, providing a robust framework for drug design. The integration of computational methods with traditional wet chemistry has significantly reduced the time required to develop novel therapeutics.

The pharmaceutical industry has taken note of 5-Ethylpicolinimidamide hydrochloride’s potential, leading to several ongoing clinical trials and preclinical studies. Researchers are investigating its efficacy in treating conditions such as neurodegenerative disorders and autoimmune diseases. The compound’s ability to modulate inflammatory pathways makes it particularly relevant in addressing chronic inflammatory conditions where traditional treatments may fall short.

In conclusion, 5-Ethylpicolinimidamide hydrochloride (CAS No. 1179361-64-8) represents a fascinating intersection of synthetic chemistry and medicinal biology. Its unique structural features offer opportunities for developing innovative drugs across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing unmet medical needs.